N-(2-(6-(isopropylthio)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)furan-2-carboxamide

• IUPAC Name: N-[2-(6-propan-2-ylsulfanyl-4-pyrrolidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C19H24N6O2S/c1-13(2)28-19-22-16(24-8-3-4-9-24)14-12-21-25(17(14)23-19)10-7-20-18(26)15-6-5-11-27-15/h5-6,11-13H,3-4,7-10H2,1-2H3,(H,20,26)
• InChI Key: VEJRIVHZRBGGGC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=NC2=C(C=NN2CCNC(=O)C3=CC=CO3)C(=N1)N4CCCC4
• Molecular Formula: C19H24N6O2S
• Molecular Weight: 400.5 g/mol

Description

N-(2-(6-(isopropylthio)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C19H24N6O2S and its molecular weight is 400.5. The purity is usually 95%.
BenchChem offers high-quality N-(2-(6-(isopropylthio)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)furan-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(6-(isopropylthio)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)furan-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Amplifiers of Phleomycin

The study by D. J. Brown and W. Cowden (1982) discusses the synthesis and activity of heterobicyclic compounds, including those with furan substituents, as amplifiers of phleomycin against Escherichia coli. This suggests a potential application of similar compounds in enhancing the efficacy of antibiotics or in the development of new antimicrobial strategies (Brown & Cowden, 1982).

Anticancer and Anti-5-lipoxygenase Agents

A novel series of pyrazolopyrimidines derivatives, explored by A. Rahmouni et al. (2016), were investigated for their anticancer and anti-5-lipoxygenase activities. The study highlights the potential of pyrazolopyrimidine derivatives in developing treatments for cancer and inflammatory diseases (Rahmouni et al., 2016).

Antiprotozoal Agents

Research by M. Ismail et al. (2004) on dicationic imidazo[1,2-a]pyridines, including furan-2-yl derivatives, demonstrated significant antiprotozoal activity, indicating their potential as lead compounds for developing new treatments against protozoal infections (Ismail et al., 2004).

Adenosine Receptor Affinity

The work by R. Quinn, P. Scammells, and D. J. Tucker (1991) on mono-α-carbamoylethylthio-substituted pyrazolo[3,4-d]pyrimidines indicates the significance of such compounds in targeting adenosine receptors, potentially offering insights into the development of drugs affecting cardiovascular and central nervous system functions (Quinn, Scammells, & Tucker, 1991).

Synthesis and Biological Evaluation of Coumarin Derivatives

M. A. Al-Haiza et al. (2003) discuss the synthesis and antimicrobial activity of coumarin derivatives, highlighting the broader interest in heterocyclic chemistry for developing new antimicrobial agents (Al-Haiza et al., 2003).